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Compound of Interest

Compound Name: (2-methyl-2-phenylpropyl) acetate

Cat. No.: B098411 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the handling, storage, and

use of (2-methyl-2-phenylpropyl) acetate (CAS No. 18755-52-7). The information is intended

to guide laboratory personnel in the safe and effective use of this compound in research and

development settings.

Chemical and Physical Properties
(2-methyl-2-phenylpropyl) acetate is a colorless to pale yellow liquid with a floral and fruity

fragrance.[1] It is primarily utilized as a fragrance and flavoring agent and serves as a key

intermediate in the synthesis of pharmaceuticals, notably Fexofenadine HCl.[2]

Table 1: Physical and Chemical Properties of (2-methyl-2-phenylpropyl) acetate
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Property Value Reference

Molecular Formula C₁₂H₁₆O₂ [3]

Molecular Weight 192.26 g/mol [1]

Appearance Colorless to pale yellow liquid [1]

Odor Floral and fruity [1]

Density Approximately 0.998 g/cm³ [4]

Boiling Point 256.8 °C at 760 mmHg [4]

Flash Point 100.8 °C [4]

Solubility

Insoluble in water; Soluble in

organic solvents such as

alcohols.

[1]

Purity Typically ≥98% [5]

Storage Temperature 2-8°C [5]

Safety, Handling, and Storage Protocols
While a complete, globally harmonized system (GHS) classification is not readily available, the

following handling and storage procedures are based on available safety data and best

laboratory practices. Users must consult the specific Safety Data Sheet (SDS) provided by their

supplier for comprehensive safety information.

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles.

Hand Protection: Wear compatible chemical-resistant gloves.

Skin and Body Protection: Wear a laboratory coat.

Respiratory Protection: Use in a well-ventilated area. If handling large quantities or if there is

a risk of inhalation, use a certified respirator.
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Handling Procedures
Avoid contact with skin and eyes.[1]

Avoid inhalation of vapor.[1]

Keep away from ignition sources.[1]

Use personal protective equipment as specified above.

Ensure adequate ventilation in the handling area.

Storage Procedures
Store in a cool, dry, and well-ventilated place.[6]

Keep the container tightly closed.

Store away from direct sunlight.[1]

Recommended storage temperature is between 2-8°C.[5]

The compound is stable under recommended storage conditions.

First Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Consult a physician.

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.
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Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Absorb with liquid-binding material (sand, diatomite, acid binders,

universal binders, sawdust). Dispose of the contaminated material as waste according to

local regulations.

Experimental Protocols
Protocol for Use as a Reagent in Chemical Synthesis
This protocol outlines the general steps for using (2-methyl-2-phenylpropyl) acetate as a

reactant in a chemical synthesis, such as in the preparation of a derivative for pharmaceutical

development.

Reaction Setup:

Set up a clean, dry reaction vessel (e.g., a round-bottom flask) equipped with a magnetic

stirrer, a condenser, and an inert gas inlet (e.g., nitrogen or argon).

Ensure the reaction is performed in a fume hood.

Reagent Addition:

Charge the reaction vessel with the appropriate solvent and other reactants as dictated by

the specific synthetic procedure.

Under an inert atmosphere, add (2-methyl-2-phenylpropyl) acetate to the reaction

mixture using a syringe or a dropping funnel.

Reaction Monitoring:

Monitor the progress of the reaction using a suitable analytical technique, such as Thin

Layer Chromatography (TLC), Gas Chromatography (GC), or High-Performance Liquid

Chromatography (HPLC).

Work-up and Purification:
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Once the reaction is complete, quench the reaction mixture as per the specific protocol

(e.g., by adding water or a quenching solution).

Perform an extraction to isolate the product.

Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium

sulfate).

Filter off the drying agent.

Remove the solvent under reduced pressure using a rotary evaporator.

Purify the crude product using an appropriate technique, such as column chromatography

or distillation.

Characterization:

Characterize the final product using analytical methods such as Nuclear Magnetic

Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy

to confirm its identity and purity.

Protocol for Formulation of a Fragrance Solution
This protocol provides a general method for incorporating (2-methyl-2-phenylpropyl) acetate
into a simple fragrance solution for research and evaluation purposes.

Preparation of Stock Solution:

In a clean glass vial, prepare a stock solution of (2-methyl-2-phenylpropyl) acetate by

dissolving a known weight of the compound in a suitable solvent, such as ethanol.

Blending:

In a separate, larger glass container, combine the desired fragrance components (other

essential oils, aroma chemicals) according to the formulation.

Add the (2-methyl-2-phenylpropyl) acetate stock solution dropwise to the fragrance

blend while gently swirling to ensure homogeneity.
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Maturation:

Seal the container and allow the fragrance blend to mature for a specified period (typically

24-48 hours) in a cool, dark place. This allows the different fragrance notes to meld

together.

Evaluation:

Evaluate the final fragrance by dipping a fragrance testing strip into the solution and

assessing the olfactory profile over time (top, middle, and base notes).

Workflow Diagram
The following diagram illustrates the standard workflow for the safe handling and storage of (2-
methyl-2-phenylpropyl) acetate in a laboratory setting.
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Receiving and Initial Storage
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Caption: Workflow for Safe Handling and Storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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